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Introduction
Allyltriethylgermane (chemical formula C₉H₂₀Ge) is an organogermanium compound that

holds significant potential in various fields of chemical synthesis and materials science. Its

unique combination of a reactive allyl group and stabilizing ethyl substituents on a germanium

center makes it a versatile reagent and building block. This document provides an in-depth

overview of the physical and chemical properties of Allyltriethylgermane, detailed

experimental protocols for its synthesis and key reactions, and an exploration of its stability and

handling requirements. This guide is intended to serve as a comprehensive resource for

researchers and professionals engaged in synthetic chemistry, drug development, and

materials science.

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of a compound is paramount

for its effective and safe utilization in a laboratory setting. The key properties of

Allyltriethylgermane are summarized in the table below.
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Property Value Reference

Molecular Formula C₉H₂₀Ge [1]

Molecular Weight 200.9 g/mol [1]

Density 1 g/cm³ [1]

Boiling Point Not available

Refractive Index Not available

CAS Number 1793-90-4

IUPAC Name
Triethyl(prop-2-en-1-

yl)germane

Note: Experimental values for the boiling point and refractive index of Allyltriethylgermane are

not readily available in the searched literature. These properties would need to be determined

experimentally.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the structural

elucidation of organic and organometallic compounds. While specific experimental spectra for

Allyltriethylgermane were not found in the conducted search, a theoretical analysis based on

established principles of NMR spectroscopy can provide expected chemical shift regions for the

different proton and carbon environments within the molecule.

Predicted ¹H NMR Spectral Data
The proton NMR spectrum of Allyltriethylgermane is expected to exhibit distinct signals

corresponding to the ethyl and allyl groups attached to the germanium atom.
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Protons
Predicted Chemical
Shift (ppm)

Multiplicity Integration

**-CH₂- (Allyl, Ge-

CH₂-CH=CH₂) **
1.5 - 1.8 Doublet 2H

-CH= (Allyl) 5.6 - 6.0 Multiplet 1H

=CH₂ (Allyl) 4.7 - 5.1 Multiplet 2H

-CH₂- (Ethyl, Ge-CH₂-

CH₃)
0.6 - 1.0 Quartet 6H

-CH₃ (Ethyl, Ge-CH₂-

CH₃)
0.9 - 1.2 Triplet 9H

Predicted ¹³C NMR Spectral Data
The carbon-13 NMR spectrum will provide information on the carbon skeleton of the molecule.

Carbon Predicted Chemical Shift (ppm)

Ge-CH₂- (Allyl) 20 - 25

-CH= (Allyl) 130 - 135

=CH₂ (Allyl) 112 - 116

Ge-CH₂- (Ethyl) 8 - 12

-CH₃ (Ethyl) 12 - 16

Experimental Protocols
Synthesis of Allyltriethylgermane via Grignard Reaction
The synthesis of Allyltriethylgermane is commonly achieved through the reaction of a

triethylgermanium halide with an allyl Grignard reagent. This method provides a reliable route

to the desired product.

Reaction Scheme:
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Experimental Workflow:

Prepare Allylmagnesium Bromide
 (Grignard Reagent)

React with Triethylgermanium Halide
 in anhydrous ether Quench with saturated NH₄Cl solution Extract with diethyl ether Dry organic phase with Na₂SO₄ Purify by distillation under reduced pressure Allyltriethylgermane

Click to download full resolution via product page

Caption: Workflow for the synthesis of Allyltriethylgermane.

Detailed Methodology:

Preparation of Allylmagnesium Bromide: In a flame-dried, three-necked flask equipped with a

reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings. Add

a small crystal of iodine to initiate the reaction. Slowly add a solution of allyl bromide in

anhydrous diethyl ether to the magnesium turnings. The reaction is exothermic and should

be controlled by the rate of addition. After the addition is complete, reflux the mixture for 30

minutes to ensure complete formation of the Grignard reagent.

Reaction with Triethylgermanium Halide: Cool the Grignard reagent solution to 0 °C. Slowly

add a solution of triethylgermanium chloride (or bromide) in anhydrous diethyl ether via the

dropping funnel. After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for an additional 2 hours.

Work-up: Cool the reaction mixture again to 0 °C and slowly quench by adding a saturated

aqueous solution of ammonium chloride.

Extraction and Drying: Separate the organic layer and extract the aqueous layer with diethyl

ether. Combine the organic extracts and dry over anhydrous sodium sulfate.

Purification: Filter off the drying agent and remove the solvent under reduced pressure. The

crude product is then purified by vacuum distillation to yield pure Allyltriethylgermane.

Chemoselective Allylation of Aldimines
Allyltriethylgermane can be utilized in the chemoselective allylation of aldimines in the

presence of aldehydes. This reaction is facilitated by the combined use of a Lewis acid
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(BF₃•OEt₂) and a Brønsted acid (AcOH), leading to the formation of homoallylic amines in high

yields.[2]

Reaction Scheme:

Logical Relationship of Reagents and Products:

Reactants Reagents

Aldimine
(R-CH=N-Ar)

Homoallylic Amine

Allyltriethylgermane BF₃•OEt₂ AcOH

Click to download full resolution via product page

Caption: Reagents and product in the allylation of aldimines.

Detailed Methodology:

Reaction Setup: To a solution of the aldimine in a suitable solvent (e.g., dichloromethane) at

-78 °C, add acetic acid (AcOH) followed by boron trifluoride diethyl etherate (BF₃•OEt₂).

Addition of Allyltriethylgermane: Add Allyltriethylgermane to the reaction mixture and stir

at -78 °C for the specified reaction time.

Quenching and Work-up: Quench the reaction with a saturated aqueous solution of sodium

bicarbonate.

Extraction and Purification: Extract the aqueous layer with dichloromethane. The combined

organic layers are washed with brine, dried over anhydrous sodium sulfate, and

concentrated under reduced pressure. The residue is then purified by column

chromatography on silica gel to afford the desired homoallylic amine.
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Stability and Handling
Organogermanium compounds, including Allyltriethylgermane, are generally stable under

anhydrous conditions. However, they can be sensitive to moisture and strong acids.

General Handling Precautions:

Inert Atmosphere: All manipulations should be carried out under an inert atmosphere (e.g.,

nitrogen or argon) to prevent hydrolysis.

Dry Glassware: Use flame-dried or oven-dried glassware to exclude moisture.

Anhydrous Solvents: Employ anhydrous solvents for all reactions and transfers.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Storage:

Allyltriethylgermane should be stored in a tightly sealed container under an inert atmosphere

in a cool, dry, and well-ventilated area, away from sources of moisture and incompatible

materials such as strong oxidizing agents and strong acids.

Conclusion
Allyltriethylgermane is a valuable organogermanium reagent with demonstrated utility in

organic synthesis, particularly in carbon-carbon bond-forming reactions. This guide has

provided a summary of its known physical and chemical properties, predicted spectroscopic

data, and detailed experimental protocols for its synthesis and a key chemical transformation.

While some physical data remains to be experimentally determined, the information presented

here offers a solid foundation for researchers and professionals to safely and effectively utilize

Allyltriethylgermane in their work. As with any chemical reagent, adherence to proper

handling and safety protocols is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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